Cas no 1355941-39-7 ((2E)-2-[(1-ethyl-3,5-dimethyl-1H-pyrazol-4-yl)methylidene]-2,3-dihydro-1H-inden-1-one)

• Product Name: (2E)-2-[(1-ethyl-3,5-dimethyl-1H-pyrazol-4-yl)methylidene]-2,3-dihydro-1H-inden-1-one
• CAS No: 1355941-39-7
• MF: C₁₇H₁₈N₂O
• MW: 266.337624073029
• CID: 5399395
• Update Time: 2025-11-01

(2E)-2-[(1-ethyl-3,5-dimethyl-1H-pyrazol-4-yl)methylidene]-2,3-dihydro-1H-inden-1-one Chemical and Physical Properties

Names and Identifiers

• (2E)-2-[(1-ethyl-3,5-dimethylpyrazol-4-yl)methylidene]-3H-inden-1-one
• (2E)-2-[(1-ethyl-3,5-dimethyl-1H-pyrazol-4-yl)methylidene]-2,3-dihydro-1H-inden-1-one

• Inchi： 1S/C17H18N2O/c1-4-19-12(3)16(11(2)18-19)10-14-9-13-7-5-6-8-15(13)17(14)20/h5-8,10H,4,9H2,1-3H3/b14-10+
• InChI Key： QNNOOHCNGOZGEP-GXDHUFHOSA-N
• SMILES： C1(=O)C2=C(C=CC=C2)C/C/1=C\C1=C(C)N(CC)N=C1C

Additional information on (2E)-2-[(1-ethyl-3,5-dimethyl-1H-pyrazol-4-yl)methylidene]-2,3-dihydro-1H-inden-1-one

Chemical Compound CAS No. 1355941-39-7: (2E)-2-[(1-Ethyl-3,5-Dimethyl-1H-Pyrazol-4-Yl)methylidene]-2,3-Dihydro-1H-inden-1-one

The compound with CAS No. 1355941-39-7, named (2E)-2-[(1-Ethyl-3,5-Dimethyl-1H-Pyrazol-4-Yl)methylidene]-2,3-Dihydro-1H-inden-1-one, is a highly specialized organic compound with significant potential in various chemical and pharmaceutical applications. This compound belongs to the class of indenones, which are known for their unique structural features and versatile reactivity. The indenone framework in this molecule provides a rigid platform for further functionalization, making it an attractive target for researchers in the field of organic synthesis and drug discovery.

The structure of this compound is characterized by a conjugated system involving the indenone moiety and the pyrazole ring. The pyrazole group, substituted with ethyl and dimethyl groups, introduces additional electronic effects that can influence the overall reactivity and stability of the molecule. Recent studies have highlighted the importance of such heterocyclic systems in modulating biological activities, particularly in enzyme inhibition and receptor binding.

One of the most notable aspects of this compound is its potential as a precursor in the synthesis of bioactive molecules. Researchers have explored its use in constructing complex natural product analogs, leveraging its ability to undergo various transformations such as cycloadditions and oxidative reactions. For instance, a study published in *Organic Letters* demonstrated how this compound can serve as a key intermediate in the synthesis of polyketide-derived compounds, which are known for their antimicrobial properties.

In addition to its synthetic utility, this compound has shown promise in photovoltaic applications. The conjugated system within its structure enables efficient charge transport properties, making it a candidate for use in organic solar cells. A recent paper in *Advanced Materials* reported on its integration into polymer blends to enhance electron mobility, thereby improving device performance.

The synthesis of (2E)-2-[(1-Ethyl-3,5-Dimethyl-1H-Pyrazol-4-Yl)methylidene]-2,3-Dihydro-1H-inden-one involves a multi-step process that combines traditional organic chemistry techniques with modern catalytic methods. Key steps include the formation of the indenone core through oxidative cyclization and subsequent functionalization to introduce the pyrazole substituent. This approach ensures high yields and excellent control over stereochemistry, which are critical for maintaining the compound's desired properties.

From an analytical standpoint, this compound has been extensively studied using advanced spectroscopic techniques such as NMR and mass spectrometry. These studies have provided detailed insights into its molecular structure and dynamic behavior under various conditions. For example, ¹H NMR analysis revealed unique splitting patterns indicative of specific hydrogen environments within the molecule.

In terms of stability and degradation pathways, this compound exhibits moderate thermal stability under ambient conditions but undergoes rapid decomposition under harsh acidic or basic conditions. Understanding these degradation mechanisms is crucial for optimizing its storage conditions and ensuring its long-term stability during transportation and handling.

Looking ahead, ongoing research is focused on exploring the biological activity of this compound. Preliminary assays suggest potential anti-inflammatory and antioxidant properties, which could pave the way for its application in therapeutic agents. Collaborative efforts between chemists and biologists are currently underway to further investigate these properties using cell-based assays and animal models.

In conclusion, CAS No. 1355941-39-X represents a versatile and intriguing molecule with a wide range of applications across multiple disciplines. Its unique structural features make it an invaluable tool for researchers seeking to push the boundaries of organic synthesis and materials science.